Cas no 1823933-19-2 (4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride)

• Product Name: 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride
• CAS No: 1823933-19-2
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 5710966
• PubChem ID: 86775824
• Update Time: 2025-10-28

4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026741673
• 1823933-19-2
• 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride
• EN300-183884
• 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-onehydrochloride

• Inchi： 1S/C9H15N3O.ClH/c1-7(13)8(6-10)5-9-3-4-11-12(9)2;/h3-4,8H,5-6,10H2,1-2H3;1H
• InChI Key： JCSMLFBZPWIUGR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C(CN)CC1=CC=NN1C

Computed Properties

• Exact Mass: 217.0981898g/mol
• Monoisotopic Mass: 217.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų

Additional information on 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride

4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride

The compound 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride, with the CAS number 1823933-19-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyrazole ring, an amino group, and a ketone functional group, all of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of the pyrazole ring in this compound suggests potential anti-inflammatory, antioxidant, or even anticancer properties, as these heterocyclic structures are known to interact with key enzymes and receptors in the body. Researchers have also explored the role of amino groups in enhancing bioavailability and improving drug delivery systems, making this compound a promising candidate for further investigation.

The synthesis of 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitutions and condensation reactions. These methods ensure the formation of the desired product with high purity and yield. The hydrochloride salt form is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability, making it easier to formulate into various drug delivery systems.

In terms of biological activity, this compound has shown potential in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce reactive oxygen species (ROS) levels in vitro. These findings suggest that it could be developed into a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, or cardiovascular disorders.

The structural flexibility of 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride also makes it an attractive lead compound for further chemical modifications. By altering the substituents on the pyrazole ring or modifying the amino group, researchers can potentially enhance its pharmacokinetic properties or target specific biological pathways more effectively. Such modifications could pave the way for the development of more potent and selective drugs.

In conclusion, 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride represents a valuable addition to the arsenal of bioactive compounds available for drug discovery. Its unique structure, combined with promising biological activity, positions it as a strong candidate for further research and development in the pharmaceutical industry.